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Compound of Interest

Compound Name: obsidian

Cat. No.: B1174111 Get Quote

For researchers, scientists, and drug development professionals, ensuring proper disposal of

all laboratory materials is a cornerstone of safety and regulatory compliance. Obsidian, a

naturally occurring volcanic glass, can present unique disposal challenges due to its potential

for extremely sharp edges upon fracture. This guide provides essential, step-by-step

procedures for the safe handling and disposal of obsidian in a laboratory environment,

ensuring the safety of all personnel and adherence to best practices.

When obsidian is used in a laboratory context, it is crucial to treat it as a potential sharp

hazard. Fragments, whether large or small, can easily cause punctures and lacerations.

Therefore, disposal protocols should align with those established for other sharp objects in a

laboratory setting.

Obsidian Disposal Workflow
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of obsidian samples and waste in a laboratory.
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Initial Assessment

Sharps Disposal Protocol Non-Sharps Geological Sample Disposal

Obsidian Sample/Waste for Disposal

Is the obsidian sharp or
 in pieces with sharp edges?

Place in a designated,
puncture-resistant sharps container.

Yes

Can the sample be repurposed or
offered to educational institutions

or museums?

No

Ensure container is clearly labeled
'Sharps Waste' and includes the
biohazard symbol if applicable.

When 3/4 full, securely seal the
sharps container.

Dispose of the container according to your
institution's regulated medical waste

or hazardous waste procedures.

Is the sample contaminated with
hazardous chemicals?

Decontaminate the sample following
established laboratory procedures.

Yes

Dispose of as non-hazardous
solid waste, following institutional

and local regulations.

No

Dispose of as hazardous waste in a
clearly labeled, sealed container
following institutional protocols.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of obsidian in a laboratory.
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Detailed Disposal Procedures
1. Initial Assessment:

Evaluate Sharpness: The first and most critical step is to assess the physical state of the

obsidian. If the obsidian has been fractured, cut, or broken, it must be treated as a sharp.

This includes flakes, chips, and any pieces with sharp edges.

Contamination Status: Determine if the obsidian has been in contact with any hazardous

materials, including chemical, biological, or radioactive substances.

2. Disposal of Sharp Obsidian:

If the obsidian is deemed a sharp:

Use a Sharps Container: Immediately place all sharp obsidian pieces into a designated,

puncture-resistant sharps container.[1][2] These containers are specifically designed to

prevent punctures and leaks and are typically made of rigid plastic.[2]

Proper Labeling: Ensure the sharps container is clearly labeled with the words "Sharps

Waste".[2] If the obsidian is contaminated with biohazardous material, the universal

biohazard symbol must also be present on the container.[2]

Filling and Sealing: Do not overfill the sharps container. It should be sealed when it is

approximately three-quarters full to minimize the risk of accidental needlesticks or cuts.[1]

Final Disposal: Once sealed, the sharps container must be disposed of in accordance with

your institution's policies for regulated medical waste or hazardous waste.[2] This may

involve a designated pick-up service or a specific collection point within your facility.

3. Disposal of Non-Sharp or Intact Obsidian Samples:

For obsidian samples that are not sharp and are not contaminated:

Consider Reuse: Before disposal, consider if the samples could be of use to other

departments, educational institutions, or museums.[3]
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Non-Hazardous Waste: If reuse is not an option, and the sample is not contaminated, it can

generally be disposed of as non-hazardous solid waste. However, it is essential to consult

your institution's specific guidelines and local regulations.

4. Disposal of Contaminated Obsidian:

If obsidian, sharp or not, is contaminated with hazardous substances:

Decontamination: If feasible and safe, decontaminate the obsidian using established

laboratory protocols for the specific contaminant.

Hazardous Waste Disposal: If decontamination is not possible or the material remains

hazardous, it must be disposed of as hazardous waste.

Place the contaminated obsidian in a clearly labeled, sealed, and chemically compatible

container.

The label should identify the contents and the nature of the hazard.

Follow your institution's specific procedures for the disposal of hazardous chemical,

biological, or radiological waste.

By adhering to these procedures, laboratories can ensure the safe and responsible disposal of

obsidian, protecting personnel and the environment. Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidance and clarification on

disposal policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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